2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide

• IUPAC Name: 2-[(1-phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide
• InChI: InChI=1S/C16H21N5O/c17-16(22)13-8-4-5-9-14(13)18-10-15-19-11-21(20-15)12-6-2-1-3-7-12/h1-3,6-7,11,13-14,18H,4-5,8-10H2,(H2,17,22)
• InChI Key: HWDNLMDTPAGSJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)N)NCC2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide, also known as PTMC, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the triazole family, which is known for its diverse biological activities. PTMC has been shown to possess several unique properties that make it a promising candidate for various applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide is not fully understood. However, it is believed that 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide exerts its biological activity by interacting with cellular proteins and enzymes. 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been shown to inhibit the activity of several enzymes, including topoisomerase II and β-lactamase. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been shown to possess several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-α. 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has also been shown to reduce the expression of matrix metalloproteinases, which are involved in tissue remodeling and cancer metastasis. Additionally, 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is crucial for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes, making it an ideal candidate for studying intracellular processes. It is also stable and can be easily synthesized in large quantities. However, 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has some limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide can interact with other cellular proteins, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide research. One potential application is in the development of new anticancer drugs. 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been shown to possess potent anticancer activity, and further studies are needed to determine its efficacy and safety in vivo. Another potential application is in the development of new antibiotics. 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been shown to possess antibacterial activity, and further studies are needed to determine its potential as a new class of antibiotics. Additionally, 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been found to possess anti-inflammatory properties, and further studies are needed to determine its potential as a treatment for inflammatory diseases.

Synthesis Methods

The synthesis of 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide involves the reaction of 1-phenyl-1,2,4-triazole-3-carbaldehyde with cyclohexylamine in the presence of a reducing agent. The resulting product is then treated with acetic anhydride to form the final compound. This method has been optimized to yield high purity and high yield of 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide.

Scientific Research Applications

2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess antifungal, antibacterial, anticancer, and anti-inflammatory properties. 2-[(1-Phenyl-1,2,4-triazol-3-yl)methylamino]cyclohexane-1-carboxamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.